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For Researchers, Scientists, and Drug Development Professionals

Abstract
Alpha-hydroxy hexanoic acid, also known as 2-hydroxyhexanoic acid, is a naturally occurring

alpha-hydroxy acid (AHA) that plays a role as an animal metabolite.[1] This guide provides a

comprehensive overview of its chemical structure, properties, synthesis, and biological

significance. It is intended to serve as a technical resource for professionals in research and

drug development, offering detailed experimental protocols, quantitative data, and

visualizations of its metabolic pathway.

Chemical Structure and Properties
Alpha-hydroxy hexanoic acid is a carboxylic acid with a hydroxyl group on the alpha carbon

relative to the carboxyl group.[2] This chiral center means it can exist as two enantiomers,

(R)-2-hydroxyhexanoic acid and (S)-2-hydroxyhexanoic acid.

Chemical Structure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1209235?utm_src=pdf-interest
https://www.benchchem.com/product/b1209235?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/2-Hydroxyhexanoic-acid
https://www.smolecule.com/products/s585689
https://www.benchchem.com/product/b1209235?utm_src=pdf-body
https://www.benchchem.com/product/b1209235?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1209235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


HO C

H

C

O

OH

H₂ C H₂ C H₂ C H₃

Click to download full resolution via product page

Caption: 2D chemical structure of alpha-hydroxy hexanoic acid.

Physicochemical Properties
Property Value Reference

IUPAC Name 2-hydroxyhexanoic acid [1]

Synonyms
2-hydroxycaproic acid, DL-α-

Hydroxycaproic acid
[1]

Molecular Formula C₆H₁₂O₃ [1]

Molecular Weight 132.16 g/mol [1]

Melting Point 60-62 °C

Appearance White powder [3]

CAS Number 6064-63-7 [1]

Spectroscopic Data
¹H NMR (600 MHz, D₂O, pH 7.0)[1]
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Chemical Shift (ppm) Multiplicity Assignment

4.03 t -CH(OH)-

1.71 m -CH₂-CH(OH)-

1.63 m -CH₂-CH(OH)-

1.33 m -CH₂-CH₂-CH(OH)-

1.29 m CH₃-CH₂-

0.89 t CH₃-

¹³C NMR (150 MHz, D₂O, pH 7.0)

Chemical Shift (ppm) Assignment

181.5 -COOH

70.5 -CH(OH)-

34.5 -CH₂-CH(OH)-

27.5 -CH₂-CH₂-CH(OH)-

22.0 CH₃-CH₂-

13.5 CH₃-

Mass Spectrometry (LC-ESI-QQ, Negative Mode)[1]

Precursor m/z Adduct Major Fragment m/z

131 [M-H]⁻ 85.2

Synthesis and Experimental Protocols
Alpha-hydroxy hexanoic acid can be synthesized through various methods. Below are outlines

of common synthetic strategies.
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Synthesis from 2-Bromohexanoic Acid
A common method for the synthesis of α-hydroxy acids is the hydrolysis of the corresponding

α-halo acid.

2-Bromohexanoic Acid Nucleophilic Substitution
(e.g., aq. NaOH)

Reflux
2-Hydroxyhexanoic Acid

Acidification (e.g., HCl)

Click to download full resolution via product page

Caption: General workflow for the synthesis of 2-hydroxyhexanoic acid from 2-

bromohexanoic acid.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2-

bromohexanoic acid in an aqueous solution of sodium hydroxide (2 equivalents).

Reflux: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress

by thin-layer chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature and acidify with

dilute hydrochloric acid until the pH is approximately 2.

Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate (3

x 50 mL).

Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and

concentrate under reduced pressure. The crude product can be further purified by

recrystallization or column chromatography.

Enantioselective Synthesis
Enantiomerically pure forms of 2-hydroxyhexanoic acid can be prepared using chiral

catalysts or enzymatic methods. Lipase-catalyzed resolution is a common approach.

Biological Significance and Metabolic Pathway
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2-Hydroxyhexanoic acid is an endogenous metabolite found in human blood and amniotic

fluid.[2] It is involved in fatty acid metabolism and can be a biomarker for certain metabolic

disorders and infections.[2]

Peroxisomal Alpha-Oxidation
Unlike most fatty acids, which undergo beta-oxidation, 2-hydroxy fatty acids are metabolized

via alpha-oxidation in peroxisomes.[4][5] This pathway involves the removal of one carbon

atom from the carboxyl end.

2-Hydroxyhexanoic Acid Activation
(Acyl-CoA Synthetase)

ATP, CoA, Mg²⁺
2-Hydroxyhexanoyl-CoA Cleavage

(2-Hydroxyphytanoyl-CoA Lyase)
Thiamine Pyrophosphate (TPP)

Pentanal

Formyl-CoA

Oxidation
(Aldehyde Dehydrogenase)

NAD⁺
Pentanoic Acid

Click to download full resolution via product page

Caption: The peroxisomal alpha-oxidation pathway of 2-hydroxyhexanoic acid.

Experimental Protocol for In Vitro Alpha-Oxidation Assay:[4]

Reaction Mixture: Prepare a reaction mixture containing rat liver peroxisomal fraction, ATP,

CoA, Mg²⁺, thiamine pyrophosphate, NAD⁺, and 2-hydroxyhexanoic acid in a suitable

buffer (e.g., potassium phosphate buffer, pH 7.4).

Incubation: Incubate the reaction mixture at 37°C for a specified time (e.g., 30-60 minutes).

Reaction Termination: Stop the reaction by adding an acid (e.g., perchloric acid) and

centrifuging to remove precipitated protein.

Analysis: Analyze the supernatant for the formation of the n-1 aldehyde (pentanal) or the

final acid product (pentanoic acid) using gas chromatography-mass spectrometry (GC-MS).

Applications in Research and Drug Development
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Alpha-hydroxy hexanoic acid and its derivatives are of interest in several areas of research and

development.

Metabolomics: As an endogenous metabolite, it serves as a biomarker for certain diseases,

including Nocardia infections.[2]

Polymer Chemistry: It is used in the synthesis of biodegradable aliphatic copolyesters.[3]

Drug Delivery: The esterification of 2-hydroxyhexanoic acid can be explored for the

development of prodrugs, potentially improving the pharmacokinetic properties of parent

drugs.

Quantitative Analysis
The quantification of 2-hydroxyhexanoic acid in biological samples is typically performed

using GC-MS.

Experimental Protocol for GC-MS Analysis:

Sample Preparation: Extract organic acids from the biological sample (e.g., plasma, urine)

using a liquid-liquid extraction method.

Derivatization: Derivatize the extracted acids to increase their volatility for GC analysis. A

common method is silylation using reagents like N,O-Bis(trimethylsilyl)trifluoroacetamide

(BSTFA).

GC-MS Analysis: Inject the derivatized sample into a gas chromatograph coupled to a mass

spectrometer. Use a suitable capillary column for separation.

Quantification: Use a stable isotope-labeled internal standard for accurate quantification.

Create a calibration curve with known concentrations of 2-hydroxyhexanoic acid.

Conclusion
Alpha-hydroxy hexanoic acid is a multifaceted molecule with relevance in both fundamental

biochemistry and applied sciences. Its role as a metabolite and its utility as a building block for

polymers make it a subject of ongoing interest. This guide provides a foundational
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understanding and practical protocols to aid researchers in their exploration of this important

alpha-hydroxy acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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